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Compound of Interest

N,N,N',N'-
Compound Name: o
Tetramethylmethanediamine

Cat. No.: B1346908

Introduction

N,N,N’,N'-Tetramethylmethanediamine, also known as Bis(dimethylamino)methane, is a
highly flammable and corrosive liquid utilized in various chemical syntheses, including as a
source for the Mannich intermediate.[1][2] Its hazardous nature necessitates strict adherence
to safety protocols to minimize risks to researchers and drug development professionals. These
application notes provide comprehensive safety precautions and personal protective equipment
(PPE) guidelines for the handling and use of this reagent.

Hazard Summary

N,N,N',N'-Tetramethylmethanediamine is classified as a highly flammable liquid and vapor.[3]
It is corrosive and can cause severe skin burns and eye damage.[2][3] Inhalation may lead to
corrosive injuries to the upper respiratory tract and lungs.[2][3] It is also moderately toxic if
ingested.[3]

1. Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when working with N,N,N’,N'-
Tetramethylmethanediamine. The following PPE should be worn at all times:

o Eye and Face Protection: Chemical safety goggles that meet OSHA's eye and face
protection regulations in 29 CFR 1910.133 or European Standard EN166 are required.[4][5]
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A face shield should be worn in situations with a higher risk of splashing.

o Skin Protection: Appropriate chemical-resistant gloves must be worn to prevent skin contact.
[4][5] A PVC apron or a full PVC protective suit may be necessary for larger quantities or
when there is a significant risk of exposure.[6] All contaminated clothing should be removed
immediately and washed before reuse.[7]

o Respiratory Protection: All work with N,N,N’,N'-Tetramethylmethanediamine should be
conducted in a well-ventilated area, preferably within a chemical fume hood.[5][8] If exposure
limits are exceeded, a NIOSH/MSHA or European Standard EN 149 approved respirator
must be used.[4]

o Footwear: Closed-toe shoes are mandatory. Contaminated footwear should be discarded.[5]
2. Handling and Storage
Proper handling and storage procedures are critical to prevent accidents.
e Handling:
o Avoid all personal contact, including inhalation of vapors.[6]
o Use this chemical only in a well-ventilated area or a chemical fume hood.[5][6]

o Keep away from heat, sparks, open flames, and other ignition sources.[7][9] No smoking is
permitted in the handling area.[7]

o All equipment used for handling must be properly grounded to prevent static discharge.[3]
[7] Use only non-sparking tools.[3][7]

o Empty containers may retain product residue and should be handled as hazardous.[6][9]
Do not perform operations such as cutting, drilling, or welding on or near empty
containers.[6]

e Storage:

o Store in a designated flammables area in a tightly closed container.[5][7][9]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC138400250&productDescription=N+N+N+N-TETRAMETHYLDIA+25ML&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/05659.pdf
https://datasheets.scbt.com/sc-253153.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-NNNNTETRAMETHYL-ETHYLENEDIAMINE-CASNO-110-18-06231-EN.aspx
https://www.benchchem.com/product/b1346908?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/05659.pdf
https://www.sigmaaldrich.com/KR/ko/sds/sigma/t9281
https://www.fishersci.com/store/msds?partNumber=AC138400250&productDescription=N+N+N+N-TETRAMETHYLDIA+25ML&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/05659.pdf
https://datasheets.scbt.com/sc-253153.pdf
https://pim-resources.coleparmer.com/sds/05659.pdf
https://datasheets.scbt.com/sc-253153.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-NNNNTETRAMETHYL-ETHYLENEDIAMINE-CASNO-110-18-06231-EN.aspx
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL04037~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2000:36:07~~N%20N%20N%20N-Tetramethylmethylenediamine~~
https://www.lobachemie.com/lab-chemical-msds/MSDS-NNNNTETRAMETHYL-ETHYLENEDIAMINE-CASNO-110-18-06231-EN.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/N_N_N_N_-Tetramethylmethanediamine
https://www.lobachemie.com/lab-chemical-msds/MSDS-NNNNTETRAMETHYL-ETHYLENEDIAMINE-CASNO-110-18-06231-EN.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/N_N_N_N_-Tetramethylmethanediamine
https://www.lobachemie.com/lab-chemical-msds/MSDS-NNNNTETRAMETHYL-ETHYLENEDIAMINE-CASNO-110-18-06231-EN.aspx
https://datasheets.scbt.com/sc-253153.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL04037~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2000:36:07~~N%20N%20N%20N-Tetramethylmethylenediamine~~
https://datasheets.scbt.com/sc-253153.pdf
https://pim-resources.coleparmer.com/sds/05659.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-NNNNTETRAMETHYL-ETHYLENEDIAMINE-CASNO-110-18-06231-EN.aspx
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL04037~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2000:36:07~~N%20N%20N%20N-Tetramethylmethylenediamine~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o The storage area should be cool, dry, and well-ventilated, away from incompatible
substances.[5]

o Store in the original container or a container of the same material.[7]
o Do not store in pits, basements, or other areas where vapors may become trapped.[6]
3. First Aid Measures

In the event of exposure, immediate action is crucial.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making
sure to rinse under the eyelids.[4] Seek immediate medical attention.[4]

Skin Contact: Immediately remove all contaminated clothing and shoes.[4] Wash the affected
area with soap and plenty of water.[4] Get medical attention.[4]

Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for
breathing.[4] If breathing is difficult, administer oxygen. If the person is not breathing, provide
artificial respiration.[4] Seek immediate medical attention.[4]

Ingestion: Rinse the mouth with water. Do NOT induce vomiting.[8] If possible, have the
person drink milk afterwards. Call a physician immediately.[4]

4. Spill and Leak Procedures

In case of a spill, follow these procedures:

e Immediate Actions:
o Eliminate all ignition sources from the immediate area.[3]
o Evacuate all non-essential personnel.
o Ensure adequate ventilation.

e Containment and Cleanup:
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o Do not touch or walk through the spilled material.[3]

o Stop the leak if it can be done without risk.[3]

o Prevent the spill from entering waterways, sewers, or confined areas.[3]

o Absorb the spill with a non-combustible material such as dry earth, sand, or another inert

absorbent.[3]

o Use clean, non-sparking tools to collect the absorbed material and place it into a suitable,

labeled container for disposal.[3]

Quantitative Data for N,N,N',N'-

Property Value Source(s)
Molecular Formula C5H14N2 [1][3]
Molecular Weight 102.18 g/mol [11[3]
CAS Number 51-80-9 [1][4]
Appearance F:olérless to slightly yellow 2]
liquid

Boiling Point 85 °C (lit.) [1112]
Melting Point -55 °C [1112]
Flash Point -1°C [1]
Density 0.813 g/cm? [1]
Water Solubility Fully miscible [1]
Toxicity (Intraperitoneal LD50, 220 mglkg Be

mouse)

Experimental Protocols
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Detailed experimental protocols for the use of N,N,N’,N'-Tetramethylmethanediamine are
specific to the intended chemical reaction and should be sourced from peer-reviewed literature
or established laboratory procedures. The safety precautions outlined in these application
notes must be integrated into any such protocol.

Diagrams
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Workflow for N,N,N',N'-Tetramethylmethanediamine Spill Response
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Caption: Chemical Spill Response Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1346908?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

